Cas no 2034265-14-8 (1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-(4-propoxyphenyl)propan-1-one)

• Product Name: 1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-(4-propoxyphenyl)propan-1-one
• CAS No: 2034265-14-8
• MF: C₂₅H₃₂N₂O₂
• MW: 392.533786773682
• CID: 5550313
• Update Time: 2025-05-19

1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-(4-propoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-(4-propoxyphenyl)propan-1-one

• Inchi： 1S/C25H32N2O2/c1-2-17-29-24-10-7-20(8-11-24)9-12-25(28)27-16-14-23(19-27)26-15-13-21-5-3-4-6-22(21)18-26/h3-8,10-11,23H,2,9,12-19H2,1H3
• InChI Key： WXNIHACIYACVDH-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2CCC3=C(C2)C=CC=C3)C1)(=O)CCC1=CC=C(OCCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-(4-propoxyphenyl)propan-1-one

Compound 2034265-14-8: A Comprehensive Overview

The compound with CAS number 2034265-14-8, also known as 1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-(4-propoxyphenyl)propan-1-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a pyrrolidine ring fused with an isoquinoline moiety and a propanone group substituted with a propoxyphenyl group. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of isoquinoline derivatives in drug discovery, particularly in the development of compounds with anti-inflammatory, analgesic, and anti-cancer properties. The isoquinoline core in this compound is known to exhibit significant binding affinity to various biological targets, making it a promising scaffold for therapeutic agents. Additionally, the presence of the pyrrolidine ring enhances the compound's stability and bioavailability, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the isoquinoline derivative. This is followed by the construction of the pyrrolidine ring through methods such as cyclization or coupling reactions. The final step involves the introduction of the propanone group and the propoxyphenyl substituent, which are crucial for achieving the desired pharmacological profile. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for further testing.

In terms of biological activity, 1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-3-(4-propoxyphenyl)propan-1-one has shown potent inhibitory effects on several enzymes associated with inflammatory pathways. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX)-2, an enzyme that plays a key role in inflammation and pain signaling. This suggests that the compound could be developed into a novel anti-inflammatory agent with improved efficacy and reduced side effects compared to existing drugs.

Beyond its enzymatic activity, this compound has also been investigated for its potential anti-cancer properties. Preclinical studies have revealed that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways. The propoxyphenyl group is believed to contribute significantly to this activity by enhancing the compound's ability to penetrate cellular membranes and interact with intracellular targets. These findings underscore the importance of structural modifications in optimizing the therapeutic potential of isoquinoline derivatives.

The development of CAS 2034265-14-8 has also been influenced by advancements in computational chemistry and molecular modeling. Researchers have utilized techniques such as molecular docking and quantum mechanics to predict the compound's binding modes and optimize its structure for better bioactivity. These computational tools have proven invaluable in accelerating the drug discovery process and reducing reliance on time-consuming experimental methods.

In conclusion, CAS number 2034265-14-8 represents a cutting-edge advancement in organic chemistry with promising applications in pharmacology. Its unique structure, derived from isoquinoline and pyrrolidine moieties, coupled with recent research findings on its biological activities, positions it as a strong candidate for further exploration in drug development. As research continues to uncover its full potential, this compound stands at the forefront of innovation in medicinal chemistry.